Cas no 156867-73-1 (5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a thiol group and a substituted phenoxymethyl moiety. This structure confers potential utility as an intermediate in agrochemical and pharmaceutical synthesis, particularly in the development of biologically active molecules. The presence of the chloro and dimethyl substituents on the phenyl ring enhances lipophilicity, which may improve membrane permeability in bioactive applications. The thiol group offers reactivity for further derivatization, enabling the synthesis of sulfides, disulfides, or metal complexes. Its stability under standard conditions and well-defined purity make it suitable for research and industrial-scale applications requiring precise chemical modifications.

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol structure

156867-73-1 structure

Product Name:5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol

CAS No:156867-73-1

MF:C₁₂H₁₄ClN₃OS

MW:283.777060031891

MDL:MFCD03943563

CID:873720

Update Time:2026-04-29

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-((4-Chloro-3,5-dimethylphenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 3-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
- 5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- AC1MXUL8
- ALBB-003440
- BBL013701
- CTK6G6100
- MolPort-001-574-604
- STK409077
- ART-CHEM-BB B018124
- CHEMBRDG-BB 3018124
- 5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD03943563
- Inchi： InChI=1S/C12H14ClN3OS/c1-7-4-9(5-8(2)11(7)13)17-6-10-14-15-12(18)16(10)3/h4-5H,6H2,1-3H3,(H,15,18)
- InChI Key： XFFALXBKATXVSL-UHFFFAOYSA-N
- SMILES： CC1=C(C(=CC(=C1)OCC2=NN=C(N2C)S)C)Cl

Computed Properties

Exact Mass: 283.05500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3

Experimental Properties

PSA: 78.74000
LogP: 2.95300

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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Chemenu	CM114715-1g	5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol	156867-73-1	95%	1g	$112	2023-03-07
Chemenu	CM114715-5g	5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol	156867-73-1	95%	5g	$341	2023-03-07
abcr	AB214912-1 g	5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	156867-73-1		1 g	€230.10	2023-07-20
abcr	AB214912-5 g	5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95%	156867-73-1		5 g	€749.60	2023-07-20
TRC	T775575-50mg	5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol	156867-73-1		50mg	$ 50.00	2022-06-02
TRC	T775575-100mg	5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol	156867-73-1		100mg	$ 65.00	2022-06-02
TRC	T775575-500mg	5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol	156867-73-1		500mg	$ 185.00	2022-06-02
eNovation Chemicals LLC	Y1240933-1g	5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol	156867-73-1	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1240933-5g	5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol	156867-73-1	95%	5g	$650	2024-06-06
abcr	AB214912-1g	5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; .	156867-73-1	95%	1g	€230.10	2025-04-20